Cas no 4054-54-0 (2-Dodecanol, 1-amino-)
2-Dodecanol, 1-amino- is a primary amino alcohol with a 12-carbon alkyl chain, offering a unique combination of hydrophobic and hydrophilic properties due to its amphiphilic structure. This compound is characterized by its amino group at the primary carbon position, which enhances its reactivity in chemical synthesis, particularly in the formation of amides, esters, and other derivatives. Its long alkyl chain contributes to solubility in organic solvents, making it useful in surfactant applications, corrosion inhibitors, and as an intermediate in specialty chemical synthesis. The presence of both functional groups allows for versatile modifications, enabling tailored applications in pharmaceuticals, agrochemicals, and material science.
2-Dodecanol, 1-amino- structure
Product name:2-Dodecanol, 1-amino-
2-Dodecanol, 1-amino- Chemical and Physical Properties
Names and Identifiers
-
- 2-Dodecanol, 1-amino-
- 1-AMINO-DODECAN-2-OL
- SCHEMBL380548
- 4054-54-0
- 1-aminododecan-2-ol
- MFCD09260506
- F94394
- CHEMBL239470
- VIXJLJIOHUCFAI-UHFFFAOYSA-N
- AKOS015151129
-
- MDL： MFCD09260506
- Inchi： InChI=1S/C12H27NO/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h12,14H,2-11,13H2,1H3
- InChI Key： VIXJLJIOHUCFAI-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCC(CN)O
Computed Properties
- Exact Mass: 201.20941
- Monoisotopic Mass: 201.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
- XLogP3: 3.7
Experimental Properties
- PSA: 46.25
2-Dodecanol, 1-amino- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB286172-1 g |
1-Amino-dodecan-2-ol |
4054-54-0 | 1g |
€638.50 | 2023-04-26 | ||
| abcr | AB286172-1g |
1-Amino-dodecan-2-ol; . |
4054-54-0 | 1g |
€638.50 | 2025-02-27 |
2-Dodecanol, 1-amino- Related Literature
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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5. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4054-54-0)2-Dodecanol, 1-amino-
Purity:99%
Quantity:1g
Price ($):378.0